molecular formula C₂₂H₁₈D₆ClN₃OS₂ B1160099 Spiclomazine-d6

Spiclomazine-d6

Cat. No.: B1160099
M. Wt: 452.07
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Description

Spiclomazine-d6 is a deuterated analog of Spiclomazine, a phenothiazine-derived compound with a complex spirocyclic structure. Its molecular formula is C₂₀H₂₁ClN₃OS (non-deuterated form), and it features a 1-thia-4,8-diazaspiro[4.5]decan-3-one core linked to a 2-chlorophenothiazine moiety via a propyl chain . The deuterated version replaces six hydrogen atoms with deuterium, typically at metabolically stable positions, to enhance pharmacokinetic (PK) properties such as metabolic stability and half-life. This modification is critical for applications in quantitative mass spectrometry (e.g., as an internal standard) and drug development studies .

Properties

Molecular Formula

C₂₂H₁₈D₆ClN₃OS₂

Molecular Weight

452.07

Synonyms

Clospirazine-d6;  8-[3-(2-Chlorophenothiazin-10-yl)propyl-d6]-1-thia-4,8-diazaspiro[4.5]decan-3-one

Origin of Product

United States

Comparison with Similar Compounds

Research and Regulatory Considerations

  • Analytical Utility : this compound’s deuterated structure minimizes isotopic interference in LC-MS/MS, ensuring accurate quantification of Spiclomazine in biological matrices .
  • Its regulatory pathway aligns with analytical reference standards, requiring stringent purity (>98%) and isotopic enrichment validation .

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